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Compound of Interest

Compound Name: 28-Homobrassinolide

Cat. No.: B109705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
28-Homobrassinolide (28-HBL) is a synthetic brassinosteroid, a class of plant steroid

hormones that play a crucial role in a wide array of physiological processes, including cell

elongation, division, and differentiation. It is widely utilized in laboratory settings to study plant

growth and development, as well as to investigate its potential in enhancing crop yield and

stress tolerance. Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation, storage, and use of 28-homobrassinolide stock solutions in laboratory

experiments.
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Property Data Reference

Molecular Weight 494.7 g/mol [1]

Solubility

DMSO: 5 mg/mLEthanol:

Slightly solubleWater: 5

mg/LDMF: 1 mg/mL

[2]

Storage of Solid Form
Room temperature or -20°C for

long-term (≥ 4 years).
[1][2]

Stock Solution Storage

-80°C: Up to 6 months-20°C:

Up to 1 monthAqueous

solutions should be used

within one day.

[3]

Appearance White powder [4]

Typical Working Concentrations

Application Organism/System
Typical Working
Concentration
Range

Reference

Root Growth Assays Arabidopsis thaliana 0.001 nM - 100 nM [5][6]

Seed Priming Brassica rapa 1 µM, 5 µM, 10 µM [7]

Seedling Growth Brassica juncea
10⁻¹⁰ M, 10⁻⁸ M, 10⁻⁶

M
[8]

Heavy Metal Stress

Studies
Raphanus sativus

10⁻¹¹ M, 10⁻⁹ M, 10⁻⁷

M
[9]

Experimental Protocols
Protocol 1: Preparation of a 1 mM 28-Homobrassinolide
Stock Solution in DMSO
Materials:
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28-Homobrassinolide (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh out 4.95 mg of 28-homobrassinolide using an analytical

balance.

Dissolving: Transfer the weighed 28-homobrassinolide to a sterile microcentrifuge tube or

amber glass vial.

Solvent Addition: Add 10 mL of anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

in a 37°C water bath can aid dissolution.[3]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

[3]

Protocol 2: Preparation of a 2 mM 28-Homobrassinolide
Stock Solution in Ethanol
Materials:

28-Homobrassinolide (solid)

Ethanol (pure/absolute), anhydrous

Microcentrifuge tubes or amber glass vials
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Analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh out 9.9 mg of 28-homobrassinolide.

Dissolving: Transfer the solid to a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add 10 mL of pure, anhydrous ethanol.

Mixing: Vortex the solution vigorously. If the solid does not dissolve completely, sonicate the

tube in an ultrasonic bath for a few minutes.

Storage: Store the stock solution in tightly sealed amber vials at -20°C.

Protocol 3: Preparation of Working Solutions
Materials:

28-Homobrassinolide stock solution (e.g., 1 mM in DMSO)

Appropriate solvent for dilution (e.g., sterile distilled water, culture medium)

Sterile microcentrifuge tubes

Procedure:

Calculation: Determine the required volume of the stock solution needed to achieve the

desired final concentration in your experimental volume. For example, to make 10 mL of a 1

µM working solution from a 1 mM stock, you would need 10 µL of the stock solution.

V₁C₁ = V₂C₂

(Volume of stock) x (1 mM) = (10 mL) x (1 µM)
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Volume of stock = (10,000 µL x 1 µM) / 1000 µM = 10 µL

Dilution: Add the calculated volume of the stock solution to the appropriate volume of the

diluent (e.g., 9.99 mL of sterile water).

Mixing: Mix the working solution thoroughly by gentle inversion or vortexing.

Usage: Use aqueous working solutions immediately or within the same day for best results,

as the stability of brassinosteroids in aqueous solutions can be limited.[10]
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Caption: Brassinosteroid signaling cascade.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing 28-HBL stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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